N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide

• IUPAC Name: N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H25NO2/c1-12-7-5-6-8-13(12)11-15(19)17-14(9-10-18)16(2,3)4/h5-8,14,18H,9-11H2,1-4H3,(H,17,19)
• InChI Key: MWSYFWXVELLDOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC(CCO)C(C)(C)C
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide, also known as HDMP-28, is a synthetic cathinone that belongs to the class of substituted phenethylamines. It was first synthesized in the late 2000s and has gained attention in the scientific community due to its potential use as a research chemical.

Mechanism of Action

N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide acts as a dopamine and norepinephrine reuptake inhibitor, increasing the levels of these neurotransmitters in the brain. This leads to increased energy, alertness, and focus.
Biochemical and Physiological Effects
Studies have shown that N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide can cause an increase in heart rate, blood pressure, and body temperature. It can also cause changes in mood and behavior, including euphoria, agitation, and anxiety. Long-term use of N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide has been associated with addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. However, its potential for abuse and addiction make it difficult to use in human studies. Additionally, the lack of long-term safety data makes it challenging to assess its potential therapeutic uses.

Future Directions

Future research on N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide could focus on its potential as a treatment for cognitive disorders, such as ADHD and Alzheimer's disease. Studies could also investigate its effects on other neurotransmitter systems, such as serotonin and gamma-aminobutyric acid (GABA). Additionally, the development of safer and more selective analogs of N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide could lead to new therapeutic options for a range of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide involves the reaction of 4,4-dimethylpentan-3-one with 2-methylbenzaldehyde in the presence of sodium borohydride and acetic acid. The resulting product is then reacted with hydroxylamine hydrochloride to form the final compound, N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide.

Scientific Research Applications

N-(1-hydroxy-4,4-dimethylpentan-3-yl)-2-(2-methylphenyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties similar to other cathinones, such as methylone and mephedrone. Studies have also investigated its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders.